(S)-tert-butyl 2-(4-amino-3-chlorophenyl)morpholine-4-carboxylate

• Molecular Formula: C15H21ClN2O3
• Molecular Weight: 312.79 g/mol
• IUPAC Name: tert-butyl (2S)-2-(4-amino-3-chlorophenyl)morpholine-4-carboxylate
• InChI: InChI=1S/C15H21ClN2O3/c1-15(2,3)21-14(19)18-6-7-20-13(9-18)10-4-5-12(17)11(16)8-10/h4-5,8,13H,6-7,9,17H2,1-3H3/t13-/m1/s1
• InChI Key: ZVABIQSVYRACCE-CYBMUJFWSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCO[C@H](C1)C2=CC(=C(C=C2)N)Cl
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)C2=CC(=C(C=C2)N)Cl

Description

(S)-tert-butyl 2-(4-amino-3-chlorophenyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C15H21ClN2O3 and its molecular weight is 312.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl (RS)-2-(3-chloro-4-(diphenylmethyleneamino)phenyl)morpholine-4-carboxylate (0.63 g) in methanol (8 ml) were added sodium acetate (325 mg) and hydroxylamine hydrochloride (202 mg). The reaction mixture was stirred at room temperature for 16 hours and then at 60° C. for 5 hours. The reaction mixture was then concentrated in vacuo and the residue was purified by flash column chromatography (silica gel; gradient: 0% to 70% EtOAc in hexanes) to afford tert-butyl (RS)-2-(4-amino-3-chlorophenyl)morpholine-4-carboxylate (345 mg, 84%) as a white solid. MS (ISP): 337.2 ([{37Cl}M+Na]+), 335.1 ([{35Cl}M+Na]+), 314.9 ([{37Cl}M+H]+), 313.0 ([{35Cl}M+H]+), 259.1 ([{37Cl}M+H—C4H8]+), 257.1 ([{35Cl}M+H—C4H8]+).